tert-butyl (5S,8S,11S,12R)-11-((S)-sec-butyl)-1-(9H-fluoren-9-yl)-5,8-diisopropyl-12-methoxy-4,10-dimethyl-3,6,9-trioxo-2-oxa-4,7,10-triazatetradecan-14-oate

• IUPAC Name: tert-butyl (3R,4S,5S)-4-[[(2S)-2-[[(2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]-methylamino]-3-methoxy-5-methylheptanoate
• InChI: InChI=1S/C40H59N3O7/c1-13-26(6)36(32(48-12)22-33(44)50-40(7,8)9)42(10)38(46)34(24(2)3)41-37(45)35(25(4)5)43(11)39(47)49-23-31-29-20-16-14-18-27(29)28-19-15-17-21-30(28)31/h14-21,24-26,31-32,34-36H,13,22-23H2,1-12H3,(H,41,45)/t26-,32+,34-,35-,36-/m0/s1
• InChI Key: JJTGKUKIKMQVDD-SPEVZLOGSA-N
• Canonical SMILES: CCC(C)C(C(CC(=O)OC(C)(C)C)OC)N(C)C(=O)C(C(C)C)NC(=O)C(C(C)C)N(C)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: CC[C@H](C)[C@@H]([C@@H](CC(=O)OC(C)(C)C)OC)N(C)C(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)N(C)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C40H59N3O7
• Molecular Weight: 693.9 g/mol

Description

Tert-butyl (5S,8S,11S,12R)-11-((S)-sec-butyl)-1-(9H-fluoren-9-yl)-5,8-diisopropyl-12-methoxy-4,10-dimethyl-3,6,9-trioxo-2-oxa-4,7,10-triazatetradecan-14-oate is a useful research compound. Its molecular formula is C40H59N3O7 and its molecular weight is 693.926. The purity is usually 95%.
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Scientific Research Applications

Molecular Wire Synthesis and Optoelectronic Properties

Research on molecular wires, specifically those comprising pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives, demonstrates the synthesis and characterization of compounds with potential applications in molecular electronics and optoelectronic devices. The stability and electron-withdrawing effects of these compounds suggest relevance for developing materials with specific optical and electrical properties, which may parallel the applications of the compound (Wang et al., 2006).

Solvent and Molecular Structure Effects on Acidity

Investigations into the acidity strength of various derivatives in non-aqueous mediums highlight the influence of solvent and molecular structure on the properties of chemical compounds. This research can provide foundational knowledge for understanding the behavior of complex molecules like the specified tert-butyl compound in different environments, potentially guiding their application in chemical synthesis and catalysis (Bahçeci et al., 2021).

Phenoxyl Radical Complexes

Studies on phenoxyl radical complexes with various metals offer insights into the chemical behavior and stability of radical compounds. This could inform the development of radical-mediated synthesis processes or the design of materials with unique magnetic or electronic properties, which might be relevant for the tert-butyl compound under certain conditions (Müller et al., 2000).

Synthesis of Peptides as Protease Inhibitors

The synthesis of peptides containing specific structural features, such as a trifluoromethyl ketone group, for inhibition of proteases like SARS-CoV 3CL protease, illustrates the compound's potential application in therapeutic development. This area might not directly align with the specified exclusions but indicates the compound's utility in designing inhibitors for biological targets (Sydnes et al., 2006).